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Compound of Interest

Compound Name: Trichloroacetic acid

Cat. No.: B104036

Trichloroacetic Acid: A Technical Guide to
Laboratory Safety

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

and use of Trichloroacetic Acid (TCA) in a laboratory setting. Adherence to these guidelines
is critical to mitigate the significant health and safety risks associated with this chemical.

Hazard Identification and Health Effects

Trichloroacetic acid is a highly corrosive substance that presents significant health hazards
upon exposure. It is a colorless, crystalline solid that readily absorbs moisture from the air to
form a syrup.[1][2] Understanding its properties is the first step in safe handling.

1.1 Acute Health Effects:

» Skin and Eye Contact: TCA is a corrosive chemical.[3] Contact can cause severe irritation,
burns, and potentially irreversible eye damage.[3][4]

 Inhalation: Breathing in TCA can irritate the nose, throat, and lungs, leading to coughing and
shortness of breath.[3][4] High concentrations can cause a buildup of fluid in the lungs
(pulmonary edema), which is a medical emergency.[3]
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 Ingestion: If swallowed, TCA can cause severe burns to the mouth, throat, and esophagus.
Do not induce vomiting.[5][6]

1.2 Chronic Health Effects:

o Repeated exposure may lead to bronchitis, with symptoms including cough and shortness of
breath.[3]

o TCA may also affect the liver.[3]
e |tis a suspected human carcinogen and a proven animal carcinogen.[1]
1.3 Hazardous Decomposition:

e When heated, TCA can decompose to form toxic gases such as chloroform, phosgene, and
hydrogen chloride.[3][7]

» Contact with metals in the presence of moisture can produce flammable hydrogen gas.[2]

Exposure Limits and Physical Data

Quantitative exposure limits and physical properties of TCA are summarized below. These
values are essential for risk assessment and the implementation of appropriate control
measures.

Table 1: Occupational Exposure Limits

Organization Limit Type Value

ACGIH TLV TWA 1 ppm[5][8]

OSHA PEL TWA 0.5 ppm[1] or 1 ppm][8]
NIOSH REL TWA 1 ppm (7 mg/m?3)[8]

TWA (Time-Weighted Average)
is the average exposure over

an 8-hour workday.
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Table 2: NFPA 704 Hazard Diamond

Category Rating Description
Can cause serious or
Health 3 o
permanent injury.[5]
o Will not burn under normal fire
Flammability 0 B
conditions.[3][5]
Normally stable, but can
N become unstable at elevated
Instability 1
temperatures and pressures.
[7]
Special COR Corrosive.[3]

Table 3: Physical & Chemical Properties

Property Value

Appearance Colorless to white crystalline solid[4]
Odor Sharp, pungent[4]

Melting Point 136°F (58°C)[4]

Boiling Point 388°F (198°C)[4]

Vapor Pressure 1 mmHg @ 124°F (51°C)[4]
Solubility Soluble in water, with heat release[2]

Engineering Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and PPE is mandatory to ensure safety when working
with TCA. Workplace controls are always the preferred first line of defense.[3]

3.1 Engineering Controls:
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e Chemical Fume Hood: All work with solid or solutions of TCA must be conducted in a
properly functioning and certified chemical fume hood to minimize inhalation exposure.[1][9]

o Ventilation: Use local exhaust ventilation at the site of chemical release if a fume hood is not
feasible.[3]

o Safety Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate work area.[2][3]

3.2 Personal Protective Equipment (PPE): The selection of appropriate PPE is critical. The
following diagram outlines the decision-making process for PPE selection when handling TCA.
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Start: Plan to
Handle TCA

\ 4

Task Assessment:
Solid or Solution?
Concentration?
Quantity?

Work must be performed
in a certified
chemical fume hood.

Select Minimum Required PPE

Gloves:
Double-glove with Nitrile,
Neoprene, or Viton

TCA Hazard Assessment and PPE Selection

Lab Coat:
Fully buttoned, acid-resistant

High-Risk Task?
(e.g., large volume,
potential for splash)

Splash-proof Goggles
(ANSI Z87.1 / EN166)

Face Shield

(in addition to goggles)

Click to download full resolution via product page

Caption: Workflow for assessing TCA handling tasks and selecting appropriate PPE.
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Table 4: Recommended Glove Materials

Glove Material Recommendation

Notes

Suitable for incidental contact.

Double-gloving is

recommended.[9] Always

Nitrile
[519] check manufacturer
compatibility charts.
Recommended for extended Provides good resistance
Neoprene ) i
contact.[9] against acids.
Offers excellent chemical
_ Recommended by safety ]
Viton resistance but may be less

equipment manufacturers.[3]

dexterous.

Handling and Storage Protocols

4.1 Handling:

o Before working with TCA, ensure you have been trained on its proper handling and storage.

[3]

» Avoid all contact with skin, eyes, and clothing.[8]

e Do not eat, drink, or smoke in areas where TCA is handled or stored.[3]

o Wash hands thoroughly after handling, even if gloves were worn.[3][5]

» When cleaning up solid TCA, use a wet method or a vacuum to avoid generating dust. DO

NOT DRY SWEEP.[3]

4.2 Storage:

» Store containers in a cool, dry, well-ventilated, and designated corrosives area.[5][10]

o Keep containers tightly closed to prevent the absorption of moisture.[1]

» Store below eye level on a stable surface.[11]
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» Use secondary containment, such as a polypropylene tub.[9]
» Store away from incompatible materials.

Table 5: Chemical Incompatibilities

Incompatible Material Potential Hazard
Strong Bases (e.g., NaOH) Violent reaction, heat generation.[3]
Oxidizing Agents (e.g., peroxides, nitrates) Increased fire or explosion risk.[3]

] ) ) Corrosive reaction, may produce flammable
Metals (e.g., iron, zinc, aluminum)
hydrogen gas.[4][5]

Copper in Dimethyl Sulfoxide (DMSO) Extremely violent exothermic reaction.[3][5]

Absorbs moisture from the air; can hydrolyze.[2]

[5]

Moisture

Emergency Procedures: Spills and Exposures
Immediate and correct response to spills and exposures is critical to minimizing harm.
5.1 Spill Response Protocol: The appropriate response to a TCA spill depends on its size and

the training of the personnel involved. Do not attempt to clean up a spill if you are not trained to
do so.[1][9]
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Emergency Spill Response Protocol for TCA

TCA Spill Occurs

Assess Spill Size
& Location

Large Spill Small Spill
(or untrained personnel) (<10 min cleanup, trained personnel)

1. Don appropriate PPE:

1. Alert everyone in the area. - Double gloves (nitrile/neoprene)
2. Evacuate the laboratory immediately. - Splash goggles & face shield
- Lab coat
3. Close doors and prevent entry. 2. Cover spill with inert absorbent:
4. Call Emergency Services / EH&S. - Dry lime, sand, or soda ash.

,

3. Collect material into a
sealable, labeled container
for hazardous waste.

'

4. Ventilate and wash the spill area
with soap and water after cleanup.
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First Aid for TCA Exposure

1. Do NOT induce vomiting.
2. If victim is conscious, rinse mouth and
L P give 1-2 glasses of water to dilute.
3. Seek immediate medical attention.

Ingestion

1. Move victim to fresh air.

Inhalation p 2 If breathing is difficult, provide oxygen.
3. Seek immediate medical attention.

Exposure
Occurs

1. Immediately flush eyes with water for at least
Eye Contact |——p» 15-30 minutes at an eyewash station.
2. Hold eyelids open during flushing.
3. Seek immediate medical attention.

Skin Contact 1. Immediately remove contaminated clothing.
2. Flush affected area with water for at least
15-30 minutes in an emergency shower.

3. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [trichloroacetic acid safety precautions in a laboratory
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104036#trichloroacetic-acid-safety-precautions-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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